Cas no 110925-52-5 (2-(1H-1,3-benzodiazol-5-yl)acetonitrile)

2-(1H-1,3-benzodiazol-5-yl)acetonitrile structure
110925-52-5 structure
Product Name:2-(1H-1,3-benzodiazol-5-yl)acetonitrile
CAS No:110925-52-5
MF:C9H7N3
MW:157.171981096268
CID:129020
PubChem ID:13846352
Update Time:2025-04-18

2-(1H-1,3-benzodiazol-5-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-5-acetonitrile(9CI)
    • 1H-Benzimidazole-6-acetonitrile
    • 2-(3H-benzimidazol-5-yl)acetonitrile
    • 2-(1H-1,3-benzodiazol-5-yl)acetonitrile
    • EN300-1709469
    • 110925-52-5
    • DTXSID60551149
    • (1H-Benzimidazol-6-yl)acetonitrile
    • 2-(1H-Benzo[d]imidazol-5-yl)acetonitrile
    • Inchi: 1S/C9H7N3/c10-4-3-7-1-2-8-9(5-7)12-6-11-8/h1-2,5-6H,3H2,(H,11,12)
    • InChI Key: ZQLUGIGOZJUGRM-UHFFFAOYSA-N
    • SMILES: N1C=NC2C=CC(CC#N)=CC1=2

Computed Properties

  • Exact Mass: 157.06411
  • Monoisotopic Mass: 157.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.47
  • LogP: 1.62898

2-(1H-1,3-benzodiazol-5-yl)acetonitrile Pricemore >>

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